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Compound of Interest

Compound Name: Phenyl acetylsalicylate

Cat. No.: B085901 Get Quote

This technical guide provides a comprehensive overview of Phenyl acetylsalicylate, also

known as acetylsalol, covering its chemical identifiers, physicochemical properties, and key

experimental protocols relevant to its synthesis and analysis. This document is intended for

researchers, scientists, and professionals in the field of drug development and materials

science.

Chemical Identifiers
Phenyl acetylsalicylate is a dual-ester derivative of salicylic acid, combining features of

aspirin and phenyl salicylate.[1] Its fundamental chemical identifiers are crucial for database

referencing and molecular modeling.

SMILES (Simplified Molecular Input Line Entry System)

String:CC(=O)OC1=CC=CC=C1C(=O)OC2=CC=CC=C2[1][2]

InChI (International Chemical Identifier) Key:PSBAIJVSCTZDDB-UHFFFAOYSA-N[1][2][3][4]

Quantitative Physicochemical Data
The following table summarizes the key quantitative properties of Phenyl acetylsalicylate.
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Property Value Source(s)

Molecular Formula C15H12O4 [1][2][3]

Molecular Weight 256.25 g/mol [1][3]

Melting Point 96-97 °C [3][5]

Boiling Point 198 °C at 11 Torr [3]

Water Solubility 20 mg/L at 21 °C [2][5]

LogP 2.83110 [5]

Hydrogen Bond Donor Count 0 [2][5]

Hydrogen Bond Acceptor

Count
4 [2][5]

Rotatable Bond Count 5 [2][5]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of Phenyl acetylsalicylate are

outlined below.

1. Synthesis via Esterification

The primary method for synthesizing Phenyl acetylsalicylate is through the esterification of

salicylic acid with phenol.[1]

Reaction: The reaction involves treating salicylic acid with phenol in the presence of an acid

catalyst. The catalyst protonates the carbonyl group of the salicylic acid, enhancing its

electrophilicity and facilitating the nucleophilic attack by phenol.[1]

Ultrasonic-Assisted Synthesis: A modern approach to this synthesis utilizes ultrasonic

irradiation. The mechanism, known as acoustic cavitation, involves the formation and

collapse of microscopic bubbles. This process generates localized high temperatures and

pressures, which significantly accelerates the esterification reaction by enhancing mass

transfer and molecular collision frequency.[1]
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2. Hydrolytic Cleavage

The ester linkages in Phenyl acetylsalicylate are susceptible to hydrolysis, which can be

catalyzed by either acids or bases.[1]

Procedure: The hydrolysis of Phenyl acetylsalicylate will yield salicylic acid and phenol.

This process can be monitored by techniques such as High-Performance Liquid

Chromatography (HPLC) to determine the rate of degradation and the formation of the

constituent products.[1]

3. Characterization by Vibrational Spectroscopy

Fourier Transform Infrared (FT-IR) spectroscopy is a key technique for identifying the functional

groups present in Phenyl acetylsalicylate.[1]

Methodology: A sample of Phenyl acetylsalicylate is analyzed to obtain its infrared

absorption spectrum.

Key Spectral Features: The spectrum is characterized by the distinct vibrations of its two

ester groups and two aromatic rings. A key identifying feature is the carbonyl (C=O)

stretching region, which will show two distinct peaks corresponding to the acetate group and

the phenyl ester linkage.[1]

Visualized Synthesis Pathway
The following diagram illustrates the esterification pathway for the synthesis of Phenyl
acetylsalicylate.
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Reactants Reaction Conditions
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Caption: Synthesis of Phenyl Acetylsalicylate via Esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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